1-(3,4-dimethylphenyl)-5-(3-fluorophenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione

• IUPAC Name: 3-(3,4-dimethylphenyl)-5-(3-fluorophenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C18H15FN4O2/c1-10-6-7-14(8-11(10)2)23-16-15(20-21-23)17(24)22(18(16)25)13-5-3-4-12(19)9-13/h3-9,15-16H,1-2H3
• InChI Key: QYVPQPXQQFTWDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3C(C(=O)N(C3=O)C4=CC(=CC=C4)F)N=N2)C
• Molecular Formula: C18H15FN4O2
• Molecular Weight: 338.3 g/mol

Description

The compound is a derivative of pyrrolo[3,4-d][1,2,3]triazole, which is a type of triazole. Triazoles are a family of five-membered rings that contain three nitrogen atoms and two double bonds. They are known for their planarity and aromaticity. The compound also contains a fluorophenyl and a dimethylphenyl group, which could potentially influence its properties and reactivity.

Molecular Structure Analysis

The structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, fluorophenyl, and dimethylphenyl groups would contribute to its overall structure. The exact structure would need to be determined using techniques such as NMR spectroscopy, MS, elemental analysis, and X-ray single-crystal diffraction.

Chemical Reactions Analysis

The reactivity of the compound would depend on its structure. The triazole ring is known to participate in various chemical reactions. For example, it can act as a ligand in coordination chemistry, forming complexes with metals.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its structure. For example, triazoles are generally highly soluble in water. The presence of the fluorophenyl and dimethylphenyl groups could also affect its properties.

Mechanism of Action

Target of Action

It is known that the1,2,3-triazole moiety is considered to be a pharmacophore , meaning it can interact with specific biological targets .

Mode of Action

Compounds with a1,2,3-triazole core have been used in the synthesis of drugs and functional materials . They have also been used as a fluorescence sensor for the detection of anions .

Biochemical Pathways

Compounds with a1,2,3-triazole core have been used in a broad range of applications including molecular recognition, chemical sensing, drug chemistry, bio-chemistry, and conducting materials .

Pharmacokinetics

The1,2,3-triazole moiety is known to interact with specific biological targets, which suggests it may have bioavailability .

Result of Action

Compounds with a1,2,3-triazole core have been used in a broad range of applications, suggesting they may have diverse effects .

Action Environment

Compounds with a1,2,3-triazole core have been used in a broad range of applications, suggesting they may be influenced by various factors .